Cas no 2098050-94-1 (2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 2098050-94-1
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5726239
• PubChem ID: 121210887
• Update Time: 2025-06-09

2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026720981
• 2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol
• 2098050-94-1
• F2198-0600
• 2-[5-(hydroxymethyl)-3-pyridin-4-ylpyrazol-1-yl]ethanol

• Inchi： 1S/C11H13N3O2/c15-6-5-14-10(8-16)7-11(13-14)9-1-3-12-4-2-9/h1-4,7,15-16H,5-6,8H2
• InChI Key： FMXIHYUCBHCVNG-UHFFFAOYSA-N
• SMILES： OCC1=CC(C2C=CN=CC=2)=NN1CCO

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 71.2Ų

Additional information on 2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol

Introduction to 2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol (CAS No. 2098050-94-1)

2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. The compound, identified by its CAS number 2098050-94-1, belongs to a class of heterocyclic derivatives that incorporate multiple functional groups, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of this compound features a pyrazole core, which is a well-known scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a pyridin-4-yl substituent at the 3-position of the pyrazole ring enhances its binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents. Additionally, the hydroxymethyl group at the 5-position introduces hydrophilicity, potentially improving solubility and bioavailability, which are essential properties for any drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Studies have suggested that 2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol may exhibit inhibitory activity against several key enzymes involved in inflammatory pathways, making it a potential lead compound for the development of anti-inflammatory drugs. Furthermore, its structural motif is reminiscent of known bioactive molecules, which suggests that it may have broader therapeutic applications beyond inflammation.

In vitro studies have begun to uncover the pharmacological profile of this compound, revealing interesting interactions with both protein and nucleic acid targets. The pyridine ring, in particular, has been shown to form stable hydrogen bonds with polar residues in protein active sites, which could be exploited to enhance drug-receptor binding. This observation aligns with the growing interest in pyridine-based heterocycles as pharmacophores in modern drug design.

The synthesis of 2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol presents a challenge due to its complex architecture, but recent methodological improvements in organic synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and multicomponent synthesis have been particularly useful in constructing the desired framework efficiently. These advances not only facilitate the production of the compound but also open avenues for structural analogues with tailored biological activities.

One of the most exciting aspects of this compound is its potential role in addressing unmet medical needs. Given the rise of multidrug resistance in various diseases, there is an urgent need for novel therapeutic agents with unique mechanisms of action. The structural features of 2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol suggest that it may be able to interact with multiple targets simultaneously, offering a multitargeted approach that could be more effective than traditional single-target drugs.

The compound's solubility profile has also been a focus of investigation, as poor solubility can significantly hinder drug development. Initial solubility studies indicate that modifications to the hydroxymethyl group or introduction of additional polar functionalities could enhance water solubility without compromising biological activity. These findings highlight the importance of structure-property relationships in optimizing drug candidates for clinical use.

As research progresses, 2-(5-(hydroxymethyl)-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethan-1-ol is expected to play a pivotal role in several areas of pharmaceutical research. Its unique combination of structural features makes it an attractive scaffold for further derivatization and exploration. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential and translating laboratory findings into tangible therapeutic benefits.

The future directions for this compound include extensive pharmacokinetic studies to assess its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. Additionally, preclinical trials will be necessary to evaluate its safety and efficacy in animal models before human clinical testing can begin. These studies will provide valuable insights into the compound's potential as a therapeutic agent and guide subsequent optimization efforts.

In conclusion,2-(5-(hydroxymethyl)-3-(pyridin-4-yloxy)) ethanol (CAS No. 2098050 94 91) represents an exciting opportunity for innovation in pharmaceutical chemistry Its unique structure has positioned it as a promising candidate for further exploration particularly given recent advances that have enhanced our ability to predict and validate biological activity This compound exemplifies how interdisciplinary research can lead to novel therapeutics addressing complex diseases